3-[(2-Furylmethyl)amino]-1-adamantanol

• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• IUPAC Name: 3-(furan-2-ylmethylamino)adamantan-1-ol
• InChI: InChI=1S/C15H21NO2/c17-15-7-11-4-12(8-15)6-14(5-11,10-15)16-9-13-2-1-3-18-13/h1-3,11-12,16-17H,4-10H2
• InChI Key: WAHOWIWAUNTOQN-UHFFFAOYSA-N
• SMILES: C1C2CC3(CC1CC(C2)(C3)O)NCC4=CC=CO4

Description

3-[(2-Furylmethyl)amino]-1-adamantanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a derivative of adamantane, a cyclic hydrocarbon that is used in the synthesis of various drugs and other compounds.

Mechanism of Action

The mechanism of action of 3-[(2-Furylmethyl)amino]-1-adamantanol is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes, which could be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects:
Studies have shown that 3-[(2-Furylmethyl)amino]-1-adamantanol has various biochemical and physiological effects. It has been found to have antioxidant properties, which could be beneficial in the treatment of oxidative stress-related diseases. It has also been found to have anti-inflammatory properties, which could be useful in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(2-Furylmethyl)amino]-1-adamantanol in lab experiments is its unique chemical structure, which allows for the study of its potential applications in various fields. However, one limitation is its high cost, which may make it difficult for some researchers to obtain.

Future Directions

There are many potential future directions for the study of 3-[(2-Furylmethyl)amino]-1-adamantanol. One area of research could be the development of new drugs based on its chemical structure. Another area of research could be the study of its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies could be conducted to better understand its mechanism of action and its potential applications in other areas of research.

Synthesis Methods

The synthesis of 3-[(2-Furylmethyl)amino]-1-adamantanol involves the reaction of adamantane with furfurylamine in the presence of a catalyst. The resulting compound is then treated with hydrochloric acid to obtain the final product.

Scientific Research Applications

3-[(2-Furylmethyl)amino]-1-adamantanol has been used in various scientific studies due to its unique properties. It has been found to have potential applications in the fields of cancer research, drug delivery, and neurodegenerative diseases.